Cas no 105172-76-7 (Benzenamine, 2-bromo-5-chloro-3-(trifluoromethyl)-)

Benzenamine, 2-bromo-5-chloro-3-(trifluoromethyl)-, is a halogenated aniline derivative characterized by its trifluoromethyl and bromo-chloro substitution pattern. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of electron-withdrawing groups (bromo, chloro, and trifluoromethyl) enhances its reactivity in electrophilic aromatic substitution and cross-coupling reactions. Its structural features contribute to improved stability and selectivity in target transformations. The compound is typically handled under controlled conditions due to its sensitivity to moisture and light. It is commonly utilized in research and industrial applications where precise functionalization of aromatic systems is required.

Benzenamine, 2-bromo-5-chloro-3-(trifluoromethyl)- structure

105172-76-7 structure

Product Name:Benzenamine, 2-bromo-5-chloro-3-(trifluoromethyl)-

CAS No:105172-76-7

MF:C₇H₄BrClF₃N

MW:274.465570449829

CID:3574072

PubChem ID:13671858

Update Time:2025-05-28

Benzenamine, 2-bromo-5-chloro-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

- Benzenamine, 2-bromo-5-chloro-3-(trifluoromethyl)-
- 2-Bromo-5-chloro-3-(trifluoromethyl)aniline
- 105172-76-7
- Inchi： 1S/C7H4BrClF3N/c8-6-4(7(10,11)12)1-3(9)2-5(6)13/h1-2H,13H2
- InChI Key： HJBQBDWUQKRSFZ-UHFFFAOYSA-N
- SMILES： C1(N)=CC(Cl)=CC(C(F)(F)F)=C1Br

Computed Properties

Exact Mass: 272.91677Da
Monoisotopic Mass: 272.91677Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 187
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 26Å²

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Alichem	A013025797-250mg	2-Bromo-5-chloro-3-(trifluoromethyl)aniline	105172-76-7	97%	250mg	$484.80	2023-09-04
Alichem	A013025797-500mg	2-Bromo-5-chloro-3-(trifluoromethyl)aniline	105172-76-7	97%	500mg	$806.85	2023-09-04
Alichem	A013025797-1g	2-Bromo-5-chloro-3-(trifluoromethyl)aniline	105172-76-7	97%	1g	$1475.10	2023-09-04